1. Home
  2. Product
  3. Main Products
  4. tauret
tauret tauret
Brand Name: Vulcanchem
CAS No.: 133867-05-7
VCID: VC0151896
InChI: InChI=1S/C22H33NO3S/c1-18(11-12-21-20(3)10-7-14-22(21,4)5)8-6-9-19(2)13-15-23-16-17-27(24,25)26/h6,8-9,11-13,15H,7,10,14,16-17H2,1-5H3,(H,24,25,26)/b9-6+,12-11+,18-8+,19-13+,23-15?
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C
Molecular Formula: C22H33NO3S
Molecular Weight: 391.6 g/mol

tauret

CAS No.: 133867-05-7

Main Products

VCID: VC0151896

Molecular Formula: C22H33NO3S

Molecular Weight: 391.6 g/mol

tauret - 133867-05-7

CAS No. 133867-05-7
Product Name tauret
Molecular Formula C22H33NO3S
Molecular Weight 391.6 g/mol
IUPAC Name 2-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenylidene]amino]ethanesulfonic acid
Standard InChI InChI=1S/C22H33NO3S/c1-18(11-12-21-20(3)10-7-14-22(21,4)5)8-6-9-19(2)13-15-23-16-17-27(24,25)26/h6,8-9,11-13,15H,7,10,14,16-17H2,1-5H3,(H,24,25,26)/b9-6+,12-11+,18-8+,19-13+,23-15?
Standard InChIKey JAFZWHCIRJBDTL-YMZFNNDTSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=NCCS(=O)(=O)O)/C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C
Synonyms etinylidene taurine
tauret
PubChem Compound 6444017
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19